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Compound of Interest

Compound Name: 6-Aminoquinoline-D6

Cat. No.: B15549377

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 6-Aminoquinoline-D6. The following procedures are
designed to ensure safe handling, storage, and disposal of this compound.

Chemical Identifier:
e Product Name: 6-Aminoquinoline-D6
e Synonyms: Quinolin-6-amine-D6[1]

e CAS Number: Not available for the deuterated form in the search results. The CAS for the
non-deuterated form, 6-Aminoquinoline, is 580-15-4.[2]

Hazard Identification and Classification: While the safety data for the deuterated form is not
explicitly available, the non-deuterated 6-Aminoquinoline is classified as hazardous.[2] It is
prudent to handle 6-Aminoquinoline-D6 with the same precautions. The primary hazards

associated with 6-Aminoquinoline are:

o Acute oral toxicity (Category 4)[2]
o Acute dermal toxicity (Category 4)[2]
o Acute inhalation toxicity (Dusts and Mists, Category 4)[2]

» Skin corrosion/irritation (Category 2)[2]
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» Serious eye damage/eye irritation (Category 2)[2]
» Specific target organ toxicity — single exposure (Category 3, Respiratory system)[2]

Signal Word: Warning[2][3]

Personal Protective Equipment (PPE)

The following table summarizes the essential personal protective equipment required when
handling 6-Aminoquinoline-D6.

Body Part PPE Required Specifications

Respirat Dust mask type N95 (US) or To be used to prevent
espirator
P Y equivalent inhalation of dust.[4]

Chemical-resistant gloves

Hands Protective gloves (e.g., nitrile) should be worn.[2]

[5]

Safety glasses meeting ANSI

) Z.87.1 standards or European
Eyeshields/Safety glasses, ]
Eyes/Face ] Standard EN166. A face shield
Face shield ) )
is recommended when there is

a risk of splashing.[2][5]

Wear appropriate protective
] ) clothing to prevent skin
Body Protective clothing, Lab coat
exposure. A lab coat should be

worn and buttoned.[2][5]

Operational Plan: Safe Handling and Storage

Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[2]
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» Emergency eyewash stations and safety showers must be readily accessible and in close
proximity to the workstation.[6]

Handling Procedures:

e Read and understand the Safety Data Sheet (SDS) for 6-Aminoquinoline before
commencing any work.

e Don the appropriate PPE as outlined in the table above.

e Avoid direct contact with the skin, eyes, and clothing.[2]

e Do not breathe in dust or vapors.[2]

e Wash hands thoroughly after handling the compound.[2]

» Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][6]

The compound is noted as being air-sensitive, so storage under an inert atmosphere may be
advisable.[2]

Store locked up.[2]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[2]

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[2]

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If skin irritation persists, get medical advice.[2]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek
immediate medical attention.[2]
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« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately.[2][6]

Disposal Plan

All waste materials, including the chemical itself and any contaminated items, must be
disposed of in accordance with local, state, and federal regulations.

» Dispose of contents and container to an approved waste disposal plant.[2]

e Do not allow the product to enter drains.[3]

Experimental Workflow Diagram

The following diagram illustrates the standard operating procedure for the safe handling and
disposal of 6-Aminoquinoline-D6.
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Workflow for Safe Handling and Disposal of 6-Aminoquinoline-D6
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Caption: Workflow for Safe Handling and Disposal of 6-Aminoquinoline-D6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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